Cas no 55396-79-7 ( )

  structure
  structure
Product Name: 
CAS No:55396-79-7
MF:C12H24N4
MW:224.345762252808
CID:943866
PubChem ID:430737
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • butyl-methyl-(1,3,5-triaza-adamantan-7-yl)-amine
    • 7-(N-Methyl-N-butylamino)-1,3,5-triazaadamantan
    • AC1L8PZX
    • NSC281702
    • 55396-79-7
    • DTXSID10330587
    • NSC-281702
    • SCHEMBL14058738
    •  
    • Inchi: 1S/C12H24N4/c1-3-4-5-13(2)12-6-14-9-15(7-12)11-16(8-12)10-14/h3-11H2,1-2H3
    • InChI Key: ICDKARPLHDZECC-UHFFFAOYSA-N
    • SMILES: N12CN3CN(C1)CC(C3)(C2)N(C)CCCC

Computed Properties

  • Exact Mass: 224.20032
  • Monoisotopic Mass: 224.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.96
  • LogP: 0.09010
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